Cas no 2228491-41-4 (O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228491-41-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6443077
• PubChem ID: 165691348
• Update Time: 2025-07-23

O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine
• EN300-1759189
• O-[2-(2-methylpyridin-3-yl)propan-2-yl]hydroxylamine
• 2228491-41-4

• Inchi： 1S/C9H14N2O/c1-7-8(5-4-6-11-7)9(2,3)12-10/h4-6H,10H2,1-3H3
• InChI Key： HWDRPEMMAMLIMF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=CC=CN=C1C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine

Introduction to O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine (CAS No. 2228491-41-4)

O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine, a compound with the chemical identifier CAS No. 2228491-41-4, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The molecular structure of O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine consists of a pyridine ring substituted with a methyl group at the 2-position and an hydroxylamine functional group attached to a propyl chain at the 3-position. This specific arrangement confers upon the molecule distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The presence of both the pyridine and hydroxylamine moieties allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate the activity of kinases and other enzymes involved in cancer progression. The pyridine scaffold is particularly well-suited for this purpose, as it can serve as a hinge-binding motif that interacts with key residues in the active sites of these enzymes. Moreover, the hydroxylamine group can participate in hydrogen bonding or coordinate with metal ions, further enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine as a key intermediate in the synthesis of kinase inhibitors. For instance, researchers have demonstrated its utility in generating novel compounds that exhibit potent activity against tyrosine kinases, which are overexpressed in various cancers. These inhibitors have shown promise in preclinical studies, demonstrating both efficacy and acceptable toxicity profiles. The ability to fine-tune the structure of these inhibitors through modifications of the propyl chain and hydroxylamine group has opened up new avenues for therapeutic intervention.

The synthesis of O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyridine derivative, followed by selective alkylation and hydroxylation steps to introduce the propyl chain and hydroxylamine moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and regioselectivity, ensuring that the desired product is obtained with minimal byproducts.

One of the most compelling aspects of this compound is its potential for further derivatization into more complex pharmacophores. By introducing additional functional groups or altering the length and branching of the propyl chain, chemists can generate a library of analogs with tailored properties. This flexibility is crucial for optimizing drug candidates for clinical use, as it allows for rapid screening and identification of compounds with enhanced potency, selectivity, and pharmacokinetic profiles.

The pharmacological evaluation of derivatives of O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine has revealed intriguing biological activities beyond kinase inhibition. Some analogs have shown anti-inflammatory properties by modulating cytokine production, while others have demonstrated neuroprotective effects in cellular models. These findings underscore the broad therapeutic potential of this molecular scaffold and suggest that further exploration could uncover novel treatments for conditions such as autoimmune diseases and neurodegenerative disorders.

From a computational chemistry perspective, computational modeling has played an increasingly important role in understanding how O-2-(2-methylpyridin-3-yl)propan-2-ylhydroxylamine interacts with biological targets. Molecular dynamics simulations have been used to predict binding modes and estimate binding affinities, providing valuable insights into how structural modifications can influence activity. These computational approaches complement experimental efforts by allowing researchers to test hypotheses about molecular recognition at an atomic level.

The future direction of research involving this compound is likely to focus on expanding its therapeutic applications through interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating synthetic chemistry with high-throughput screening technologies and structural biology techniques, it may be possible to accelerate the discovery pipeline for new drugs based on this scaffold. Additionally, exploring its potential in combination therapies could provide synergistic benefits that enhance treatment outcomes for patients suffering from chronic diseases.

In conclusion, O-2-(2-methylpyridin-3-yl)propan-2-yihydroxylamine (CAS No. 2228491- 41 4) stands out as a promising candidate for further development in pharmaceutical research due to its unique structural features and versatile biological activities. As our understanding of disease mechanisms continues to evolve along with advances in synthetic methodologies，this compound holds great promise for contributing to next-generation therapeutics that address unmet medical needs.